Cas no 1208864-37-2 (8-Bromo-2-vinylquinoline)

• Product Name: 8-Bromo-2-vinylquinoline
• CAS No: 1208864-37-2
• MF: C₁₁H₈BrN
• MW: 234.091921806335
• CID: 5056785
• Update Time: 2025-10-29

8-Bromo-2-vinylquinoline Chemical and Physical Properties

Names and Identifiers

• 8-bromo-2-vinylquinoline
• 8-bromo-2-ethenylquinoline
• Quinoline, 8-bromo-2-ethenyl-
• 8-Bromo-2-vinylquinoline

• Inchi： 1S/C11H8BrN/c1-2-9-7-6-8-4-3-5-10(12)11(8)13-9/h2-7H,1H2
• InChI Key： SZWBYWASQUJBOD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=CC=C(C=C)N=C21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9

Additional information on 8-Bromo-2-vinylquinoline

8-Bromo-2-vinylquinoline (CAS No. 1208864-37-2): A Versatile Building Block in Organic Synthesis

8-Bromo-2-vinylquinoline (CAS No. 1208864-37-2) is a highly valuable heterocyclic compound that has gained significant attention in the field of organic chemistry and pharmaceutical research. This compound belongs to the quinoline family, which is known for its diverse biological activities and applications in material science. The unique combination of a bromine substituent at the 8-position and a vinyl group at the 2-position makes 8-Bromo-2-vinylquinoline a versatile intermediate for various synthetic transformations.

The molecular structure of 8-Bromo-2-vinylquinoline features a quinoline core with a bromine atom and a vinyl group, which are both highly reactive functional groups. The bromine atom serves as an excellent leaving group, enabling nucleophilic substitution reactions, while the vinyl group can participate in various coupling reactions, such as Heck, Suzuki, and Sonogashira couplings. These properties make 8-Bromo-2-vinylquinoline CAS 1208864-37-2 a sought-after building block for the synthesis of complex molecules, including pharmaceuticals, agrochemicals, and functional materials.

In recent years, the demand for 8-Bromo-2-vinylquinoline has increased due to its role in the development of novel drug candidates. Researchers are particularly interested in its potential applications in cancer therapy and neurological disorders, as quinoline derivatives have shown promising activity in these areas. For instance, some studies have explored the use of 8-Bromo-2-vinylquinoline derivatives as kinase inhibitors or modulators of protein-protein interactions, which are hot topics in modern drug discovery.

Beyond pharmaceuticals, 8-Bromo-2-vinylquinoline is also utilized in the field of organic electronics. Its conjugated system and ability to form stable complexes with metals make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. This aligns with the growing interest in sustainable and energy-efficient technologies, which is a major trend in materials science.

The synthesis of 8-Bromo-2-vinylquinoline typically involves the bromination of 2-vinylquinoline or the vinylation of 8-bromoquinoline. Researchers are continually optimizing these processes to improve yields and reduce environmental impact, reflecting the broader shift toward green chemistry practices. Questions like "How to synthesize 8-Bromo-2-vinylquinoline efficiently?" or "What are the latest methods for modifying 8-Bromo-2-vinylquinoline?" are commonly searched by chemists looking to stay updated on advancements in this area.

From a commercial perspective, 8-Bromo-2-vinylquinoline CAS 1208864-37-2 is available from specialized chemical suppliers, often in high purity grades suitable for research and development. Its price and availability can vary depending on market demand and the scale of production. Companies involved in the supply chain are increasingly focusing on sustainable sourcing and responsible manufacturing, which are key concerns for today's environmentally conscious buyers.

In summary, 8-Bromo-2-vinylquinoline is a multifaceted compound with significant potential in both academic and industrial settings. Its unique structural features and reactivity profile make it a valuable tool for chemists working on cutting-edge projects in drug discovery, materials science, and beyond. As research continues to uncover new applications for this compound, its importance in the chemical landscape is likely to grow even further.